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Compound of Interest

Compound Name: Sannamycin C

Cat. No.: B15560944 Get Quote

Providing critical safety and logistical information for the handling and disposal of Sannamycin
C, this guide offers procedural, step-by-step instructions to ensure the safety of laboratory

personnel and environmental protection.

Sannamycin C, an aminoglycoside antibiotic, requires careful handling and specific disposal

procedures due to its potential hazards.[1][2] This document outlines the necessary steps for its

safe management and disposal in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling Sannamycin C, it is imperative to consult the specific Safety Data Sheet

(SDS) provided by the supplier. Key safety information is summarized below.

Personal Protective Equipment (PPE):

When handling Sannamycin C, especially in powdered form, appropriate PPE is mandatory to

prevent exposure.
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PPE Category Item Specification

Hand Protection Gloves
Chemically resistant,

disposable gloves.

Eye Protection Safety Glasses
ANSI-approved safety glasses

with side shields or goggles.

Respiratory Protection Respirator
Required when dusts are

generated.

Body Protection Lab Coat Standard laboratory coat.

Emergency Procedures:

In case of accidental exposure, follow these first-aid measures immediately and seek medical

attention.

Exposure Route First-Aid Measures

If Swallowed
Immediately call a POISON CENTER or doctor.

Rinse mouth.[3]

In Case of Skin Contact
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[3]

In Case of Eye Contact
Rinse out with plenty of water. Remove contact

lenses if present and easy to do.

If Inhaled Move person to fresh air.[3]

Hazard Identification and Classification
Sannamycin C is classified as a hazardous substance with the following primary concerns:

Acute Toxicity (Oral): Fatal if swallowed.

Aquatic Hazard (Acute and Chronic): Very toxic to aquatic life with long-lasting effects.
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Sensitization: May cause allergic skin reactions and allergy or asthma symptoms or

breathing difficulties if inhaled.

Hazard Statement GHS Code Description

Fatal if swallowed H300
Indicates a high degree of oral

toxicity.

Very toxic to aquatic life with

long lasting effects
H410

Denotes significant, long-term

harm to aquatic environments.

Step-by-Step Disposal Protocol
The proper disposal of Sannamycin C is crucial to prevent environmental contamination and

ensure compliance with regulations. Under no circumstances should Sannamycin C or its

solutions be poured down the drain.

1. Waste Segregation and Collection:

Solid Waste: Collect all disposable materials contaminated with Sannamycin C, such as

weigh boats, pipette tips, and gloves, in a designated, clearly labeled hazardous waste

container lined with a heavy-duty plastic bag.

Liquid Waste (Concentrated): All concentrated solutions of Sannamycin C must be collected

in a designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste (Dilute - e.g., cell culture media): Even dilute solutions containing Sannamycin
C must be collected as hazardous chemical waste. If the media is biohazardous, it must be

decontaminated according to your institution's biosafety protocols (e.g., autoclaving) before

being treated as chemical waste.

2. Container Labeling:

All waste containers must be clearly labeled with the following information:

"Hazardous Waste"

"Sannamycin C"
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The approximate concentration and quantity.

The date the waste was first added to the container.

3. Storage:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area within the laboratory, away from incompatible materials.

4. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Sannamycin C waste.
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Sannamycin C Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Sannamycin C waste.
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This guide provides a framework for the safe disposal of Sannamycin C. Always consult your

institution's specific EHS guidelines and the manufacturer's SDS for the most accurate and

comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15560944?utm_src=pdf-body
https://www.benchchem.com/product/b15560944?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Sannamycin-C
https://pubmed.ncbi.nlm.nih.gov/6894748/
https://pubmed.ncbi.nlm.nih.gov/6894748/
https://www.sigmaaldrich.com/GB/en/sds/sigma/a8674?userType=undefined
https://www.benchchem.com/product/b15560944#sannamycin-c-proper-disposal-procedures
https://www.benchchem.com/product/b15560944#sannamycin-c-proper-disposal-procedures
https://www.benchchem.com/product/b15560944#sannamycin-c-proper-disposal-procedures
https://www.benchchem.com/product/b15560944#sannamycin-c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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